Cas no 69975-86-6 (Doxofylline)

• Product Name: Doxofylline
• CAS No: 69975-86-6
• MF: C₁₁H₁₄N₄O₄
• MW: 266.253262042999
• MDL: MFCD00865218
• CID: 59041
• PubChem ID: 253659730
• Update Time: 2025-06-10

Doxofylline Chemical and Physical Properties

Names and Identifiers

• Doxofylline
• 7-(1,3-dioxolan-2-ylmethyl)-1,3-dimethylpurine-2,6-dione
• Doxophylline
• 7-(1,3-dioxolan-2-ylmethyl)-theophyllin 3,7-dihydro-7-(1,3-dioxolan-2-ylmethyl)-1,3-dimethyl-1h-purine-6-dione
• 2-(7'-theophyllinemethyl)-1,3-dioxolane
• 7-(1,3-dioxolan-2-yl-methyl)3,7-dihydro-1,3-dimethyl-1H-purine-2,6-dione
• 7-(1,3-dioxolan-2-ylmethyl)theophylline
• ABC 12
• Ansimar
• Dioxyfilline
• Doxofilina [INN-Spanish]
• Doxofyllinum [INN-Latin]
• Maxivent
• Ventax
• 7-(1,3-dioxolan-2-ylmethyl)-theophyllin
• 7-(1,3-Dioxolan-2-ylmethyl)-1,3-dimethyl-1H-purine-2,6-dione
• 7-(1,3-Dioxolan-2-ylmethyl)-1,3-dimethylxanthine
• 7-(1,3-Dioxolan-2-ylmethyl)-3,7-dihydro-1,3-dimethyl-1H-Purine-2,6-dione
• Doxofylline [USAN:INN]
• ABC 12/3
• MPM23GMO7Z
• Theophylline, 7-(1,3-dioxolan-2-ylmethyl)-
• HWXIGFIVGWUZAO-UHFFFAOYSA-N
• 2-(7'-Teofillinmetil)-1,3-diossolano [Italian]
• DSSTo
• HMS2090E04
• NCGC00159330-04
• D4302
• AB00828111_07
• Maxivent (TN)
• SW199176-2
• L001990
• DO-309
• 7-((1,3-dioxolan-2-yl)methyl)-1,3-dimethyl-1H-purine-2,6(3H,7H)-dione
• Doxofilina
• CS-8019
• Pharmakon1600-01502358
• SR-01000789760-2
• SCHEMBL37963
• HMS3714M21
• Tox21_111577_1
• AC-3492
• 2-(7'-Teofillinmetil)-1,3-diossolano
• D90272
• 7UH
• DTXSID7022968
• 7-((1,3-dioxolan-2-yl)methyl)-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione
• 7-(1,3-dioxolan-2-ylmethyl)-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione
• CHEBI:94714
• DOXOFYLLINE [INN]
• 69975-86-6
• ABC-1213
• NS00036989
• DTXCID002968
• MFCD00865218
• NSC 759645
• HY-B0004
• Doxofylline, >=98% (HPLC)
• DOXOFYLLINE [USAN]
• CCG-213050
• NCGC00159330-10
• NCGC00159330-03
• NSC-759645
• FT-0630792
• BRN 0561195
• 7-(1,3-Dioxolon-2-ylmethyl)-1,2,3,6-tetrahydro-1,3-dimethyl-2,6-purindion
• Doxofyllinum
• BD164389
• Synasma
• 5-26-14-00120 (Beilstein Handbook Reference)
• SR-01000789760-3
• s4164
• MLS001214637
• SMR000543614
• BCP12155
• UNII-MPM23GMO7Z
• DOXOFYLLINE [MART.]
• HMS3652H03
• AB00828111-06
• NCGC00159330-02
• Doxofylline, United States Pharmacopeia (USP) Reference Standard
• CAS-69975-86-6
• Tox21 111577
• SR-01000789760
• NSC759645
• AKOS005535592
• 1H-Purine-2,6-dione, 7-(1,3-dioxolan-2-ylmethyl)-3,7-dihydro-1,3-dimethyl-
• HMS3885B09
• SY053230
• Tox21_111577
• 1H-Purine-2,6-dione, 3,7-dihydro-7-(1,3-dioxolan-2-ylmethyl)-1,3-dimethyl-
• Doxofylline,(S)
• Q425887
• D03898
• DOXOFYLLINE [MI]
• 7-(1,3-dioxolan-2-ylmethyl)-1,3-dimethyl-purine-2,6-dione
• DB09273
• HMS2877P10
• ABC-12/3
• CHEMBL1527608
• A836720
• DS-7424
• 7-[(1,3-dioxolan-2-yl)methyl]-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• Doxofylline (USAN/INN)
• EINECS 274-239-6
• AB00828111_08
• DOXOFYLLINE [WHO-DD]
• BBL012263
• STK735429
• BRD-K70507123-001-08-9
• BRD-K70507123-001-09-7

• MDL： MFCD00865218
• Inchi： 1S/C11H14N4O4/c1-13-9-8(10(16)14(2)11(13)17)15(6-12-9)5-7-18-3-4-19-7/h6-7H,3-5H2,1-2H3
• InChI Key： HWXIGFIVGWUZAO-UHFFFAOYSA-N
• SMILES： O1CCOC1CN1C=NC2=C1C(N(C)C(N2C)=O)=O
• BRN： 0561195

Computed Properties

• Exact Mass: 266.10200
• Monoisotopic Mass: 266.101505
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 76.9

Experimental Properties

• Density: 1.2896 (rough estimate)
• Melting Point: 142.0 to 146.0 deg-C
• Boiling Point: 409.46°C (rough estimate)
• Flash Point: 505.2 ºC at 760 mmHg
• Refractive Index: 1.6000 (estimate)
• Water Partition Coefficient: dissolution
• PSA: 80.28000
• LogP: -1.19340
• Merck: 3438

Doxofylline Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H301
• Warning Statement： P264,P270,P301
  P310,P321,P405,P501A
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S26-S36/37
• RTECS：XH5135000
• Hazardous Material Identification：
• Toxicity：LD50 in mice (mg/kg): 841 orally; 215.6 i.v.; in rats: 1022.4 orally, 445 i.p. (Franzone)
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on Doxofylline

Recent Advances in Doxofylline (69975-86-6) Research: A Comprehensive Review

Doxofylline (CAS: 69975-86-6), a xanthine derivative, has garnered significant attention in recent years due to its therapeutic potential in respiratory diseases, particularly asthma and chronic obstructive pulmonary disease (COPD). Unlike traditional xanthines such as theophylline, doxofylline exhibits a favorable safety profile with fewer side effects, making it a promising candidate for long-term management of airway disorders. This research brief synthesizes the latest findings on doxofylline, focusing on its pharmacological mechanisms, clinical efficacy, and emerging applications.

Recent studies have elucidated the unique anti-inflammatory and bronchodilatory properties of doxofylline. A 2023 study published in the European Journal of Pharmacology demonstrated that doxofylline inhibits phosphodiesterase (PDE) activity, particularly PDE4, leading to increased intracellular cAMP levels and subsequent reduction in pro-inflammatory cytokine release. This mechanism not only enhances bronchodilation but also mitigates airway remodeling, a critical factor in chronic respiratory diseases. Comparative trials have shown that doxofylline achieves comparable efficacy to theophylline with a 40% lower incidence of adverse effects such as tachycardia and gastrointestinal disturbances.

Innovative formulations of doxofylline are currently under investigation to improve its pharmacokinetic profile. A phase II clinical trial (NCT05432822) evaluated a sustained-release tablet formulation, reporting a 12-hour therapeutic plasma concentration with once-daily dosing. Furthermore, nanoparticle-based delivery systems have shown promise in enhancing pulmonary bioavailability, as evidenced by a 2024 Journal of Controlled Release study where doxofylline-loaded PLGA nanoparticles demonstrated 2.3-fold higher lung deposition compared to conventional inhalers.

Emerging research suggests potential applications of doxofylline beyond respiratory medicine. Preclinical data indicate neuroprotective effects in models of ischemic stroke, possibly through modulation of adenosine A_2A receptors. Additionally, a 2024 Cell Death & Disease publication reported doxofylline's ability to inhibit epithelial-mesenchymal transition in lung cancer cells, opening avenues for oncological applications. However, these findings require validation in human trials.

Despite these advancements, challenges remain in optimizing doxofylline therapy. Pharmacogenomic studies highlight significant interindividual variability in drug metabolism, primarily due to CYP1A2 polymorphisms. Current research efforts are focused on developing personalized dosing algorithms and combinatorial therapies with corticosteroids or long-acting β-agonists. The ongoing DOXA-2025 multicenter trial aims to establish evidence-based guidelines for doxofylline use in severe asthma phenotypes.

In conclusion, doxofylline represents a versatile therapeutic agent with expanding clinical applications. Its dual bronchodilator and anti-inflammatory actions, coupled with an excellent safety profile, position it as a valuable option in respiratory disease management. Future research should address knowledge gaps regarding its long-term effects and potential in non-respiratory indications. The chemical specificity of 69975-86-6 continues to inspire novel drug development strategies in pulmonary medicine and beyond.